1-(bromomethyl)-3,3-difluoro-1-(fluoromethyl)cyclobutane

• CAS No.: 2751610-25-8
• Molecular Formula: C6H8BrF3
• Molecular Weight: 217

Description

1-(Bromomethyl)-3,3-difluoro-1-(fluoromethyl)cyclobutane is a cyclobutane derivative characterized by the presence of bromomethyl and fluoromethyl groups

Preparation Methods

The synthesis of 1-(bromomethyl)-3,3-difluoro-1-(fluoromethyl)cyclobutane typically involves the difluoromethylation of cyclobutane derivatives. One common method includes the use of difluoromethylation reagents in the presence of a suitable catalyst. For instance, the difluoromethylation of 1-(3-bromo-1H-pyrazol-1-yl)ethan-1-one has been successfully achieved using various metal-based methods . Industrial production methods may involve large-scale difluoromethylation processes optimized for yield and purity.

Chemical Reactions Analysis

1-(Bromomethyl)-3,3-difluoro-1-(fluoromethyl)cyclobutane undergoes several types of chemical reactions, including:

Substitution Reactions: The bromomethyl group can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, although specific conditions and reagents for these reactions are less commonly reported.

Cross-Coupling Reactions: The compound can participate in cross-coupling reactions, such as Suzuki–Miyaura coupling, to form new carbon-carbon bonds.

Common reagents used in these reactions include palladium catalysts for cross-coupling and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(Bromomethyl)-3,3-difluoro-1-(fluoromethyl)cyclobutane has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound’s unique structural features make it a valuable tool in the study of biological systems, particularly in the development of imaging probes and radiolabeling techniques.

Medicine: Its potential use in drug development is being explored, particularly in the design of molecules with improved pharmacokinetic properties.

Industry: The compound is used in the production of materials with specific properties, such as polymers and specialty chemicals.

Mechanism of Action

The mechanism by which 1-(bromomethyl)-3,3-difluoro-1-(fluoromethyl)cyclobutane exerts its effects depends on its application. In chemical reactions, the compound’s reactivity is influenced by the presence of the bromomethyl and fluoromethyl groups, which can participate in various types of chemical transformations. The molecular targets and pathways involved in its biological and medicinal applications are still under investigation, but its unique structural features are believed to play a key role in its activity .

Comparison with Similar Compounds

1-(Bromomethyl)-3,3-difluoro-1-(fluoromethyl)cyclobutane can be compared with other cyclobutane derivatives, such as:

Cyclobutylmethyl Bromide: Similar in structure but lacks the fluoromethyl groups, making it less versatile in certain applications.

3-(Difluoromethyl)-1-methyl-1H-pyrazole: Contains a difluoromethyl group but differs in the core structure, highlighting the unique reactivity of the cyclobutane ring.